Methacrolein (Stabilized with 1per cent Hydroquinone)
Methacrolein (Stabilized with 1per cent Hydroquinone)
Methacrolein, also known as methacrylaldehyde, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. Methacrolein exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methacrolein has been primarily detected in saliva.
Methacrolein is an enal.
Methacrylaldehyde appears as a colorless liquid. Less dense than water. May be toxic by ingestion, inhalation and skin absorption. Severely irritating to skin and eyes. Used to make plastics.
Methacrolein is an enal.
Methacrylaldehyde appears as a colorless liquid. Less dense than water. May be toxic by ingestion, inhalation and skin absorption. Severely irritating to skin and eyes. Used to make plastics.
Brand Name:
Vulcanchem
CAS No.:
78-85-3
VCID:
VC0123484
InChI:
InChI=1S/C4H6O/c1-4(2)3-5/h3H,1H2,2H3
SMILES:
CC(=C)C=O
Molecular Formula:
C4H6O
CH3CH=CHCHO
C4H6O
CH2=C(CH3)CHO
C4H6O
CH3CH=CHCHO
C4H6O
CH2=C(CH3)CHO
C4H6O
Molecular Weight:
70.09 g/mol
Methacrolein (Stabilized with 1per cent Hydroquinone)
CAS No.: 78-85-3
Reference Standards
VCID: VC0123484
Molecular Formula: C4H6O
CH3CH=CHCHO
C4H6O
CH2=C(CH3)CHO
C4H6O
Molecular Weight: 70.09 g/mol
CAS No. | 78-85-3 |
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Product Name | Methacrolein (Stabilized with 1per cent Hydroquinone) |
Molecular Formula | C4H6O CH3CH=CHCHO C4H6O CH2=C(CH3)CHO C4H6O |
Molecular Weight | 70.09 g/mol |
IUPAC Name | 2-methylprop-2-enal |
Standard InChI | InChI=1S/C4H6O/c1-4(2)3-5/h3H,1H2,2H3 |
Standard InChIKey | STNJBCKSHOAVAJ-UHFFFAOYSA-N |
SMILES | CC(=C)C=O |
Canonical SMILES | CC(=C)C=O |
Boiling Point | 68.4 °C 104 °C 68 °C |
Colorform | COLORLESS LIQUID |
Density | 0.849 @ 25 °C/4 °C Relative density (water = 1): 0.85 Relative density (water = 1): 0.8 |
Flash Point | 35 °F (NFPA, 2010) 35 °F (2 °C) (OPEN CUP) 13 °C c.c. -15 °C |
Melting Point | -81.0 °C -81 °C -76.5 °C (trans), -69 °C (cis) |
Physical Description | Methacrylaldehyde appears as a colorless liquid. Less dense than water. May be toxic by ingestion, inhalation and skin absorption. Severely irritating to skin and eyes. Used to make plastics. Liquid COLOURLESS LIQUID WITH PUNGENT ODOUR. TURNS PALE YELLOW ON EXPOSURE TO LIGHT AND AIR. COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR. |
Description | Methacrolein, also known as methacrylaldehyde, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. Methacrolein exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methacrolein has been primarily detected in saliva. Methacrolein is an enal. Methacrylaldehyde appears as a colorless liquid. Less dense than water. May be toxic by ingestion, inhalation and skin absorption. Severely irritating to skin and eyes. Used to make plastics. |
Solubility | 0.81 M MISCIBLE WITH WATER, ETHANOL, ETHER Water solubility = 5.9% (59,000 mg/L) at 20 °C Solubility in water, g/100ml at 20 °C: 15-18 (freely soluble) Solubility in water, g/100ml at 20 °C: 6 (soluble) |
Synonyms | 2-Methyl-2-propenal; Methacrylaldehyde; 2-Methylacrolein; 2-Methylenepropanal; 2-Methylpropenal; Isobutenal; Methacrylic Aldehyde; Methylacrolein; Methylacrylaldehyde; NSC 8260; α-Methacrolein; α-Methylacrolein; α-Methylacrylaldehyde; |
Vapor Density | 2.4 (AIR= 1) Relative vapor density (air = 1): 2.41 Relative vapor density (air = 1): 2.42 |
Vapor Pressure | 154.99 mmHg 155 mm Hg @ 25 °C Vapor pressure, kPa at 20 °C: 4.0 Vapor pressure, kPa at 20 °C: 16 |
PubChem Compound | 6562 |
Last Modified | Nov 11 2021 |
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